Cas no 1270476-59-9 (3-(4-methylpyridin-2-yl)morpholine)

• Product Name: 3-(4-methylpyridin-2-yl)morpholine
• CAS No: 1270476-59-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6075076
• PubChem ID: 55292561
• Update Time: 2025-06-15

3-(4-methylpyridin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylpyridin-2-yl)morpholine
• 1270476-59-9
• EN300-1851571
• AKOS006367134

• Inchi： 1S/C10H14N2O/c1-8-2-3-11-9(6-8)10-7-13-5-4-12-10/h2-3,6,10,12H,4-5,7H2,1H3
• InChI Key： LTPFMEBKJBXEOX-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=C(C)C=CN=2)C1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(4-methylpyridin-2-yl)morpholine

Recent Advances in the Study of 3-(4-Methylpyridin-2-yl)morpholine (CAS: 1270476-59-9) in Chemical Biology and Pharmaceutical Research

3-(4-Methylpyridin-2-yl)morpholine (CAS: 1270476-59-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique morpholine and pyridine moieties, has been explored for its role as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, particularly in targeting cancer-related pathways. The compound's structural features make it a promising scaffold for designing novel therapeutics with improved pharmacokinetic properties.

One of the key areas of research involving 3-(4-methylpyridin-2-yl)morpholine is its incorporation into small-molecule inhibitors of protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's binding affinity and selectivity, leading to the identification of several lead candidates with nanomolar potency. These findings underscore the potential of 3-(4-methylpyridin-2-yl)morpholine as a versatile pharmacophore in kinase inhibitor design.

In addition to its applications in oncology, 3-(4-methylpyridin-2-yl)morpholine has also been investigated for its role in central nervous system (CNS) drug discovery. A recent preprint on bioRxiv reported the synthesis and evaluation of novel morpholine derivatives as modulators of GABA receptors, which are implicated in various neurological disorders. The study revealed that certain analogs of 3-(4-methylpyridin-2-yl)morpholine exhibited favorable blood-brain barrier penetration and demonstrated anxiolytic effects in preclinical models. These results suggest that this compound could serve as a valuable starting point for the development of next-generation neurotherapeutics.

The synthetic accessibility of 3-(4-methylpyridin-2-yl)morpholine has also been a focus of recent research. A 2022 publication in Organic Letters described an efficient, scalable route to this compound using a palladium-catalyzed coupling reaction. This methodological advancement has facilitated the broader exploration of its derivatives in drug discovery campaigns. Furthermore, computational studies have provided insights into the compound's conformational preferences and interactions with biological targets, aiding in the rational design of optimized analogs.

Despite these promising developments, challenges remain in the clinical translation of 3-(4-methylpyridin-2-yl)morpholine-based therapeutics. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future studies. However, the growing body of research on this compound underscores its potential as a valuable tool in chemical biology and a promising candidate for pharmaceutical development. Continued exploration of its applications, coupled with advances in synthetic and medicinal chemistry, is expected to yield further breakthroughs in the coming years.